Cas no 5324-59-4 (1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide)

1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide structure
5324-59-4 structure
Product Name:1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
CAS No:5324-59-4
MF:C13H12O2S
MW:232.298182487488
CID:383749
PubChem ID:220242
Update Time:2025-04-19

1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide
    • 2,3-dihydro-1H-benzo[f]thiochromene 4,4-dioxide
    • 2,3-Dihydro-1H-benzo(f)thiochromene 4,4-dioxide
    • 2,3-Dihydro-1H-benzo[f]thiochromen-4,4-dioxid
    • 2,3-dihydro-1H-benzo[f]thiochromene-4,4-dioxide
    • AC1L58HP
    • AC1Q6YZ2
    • AR-1D2512
    • CTK4J7325
    • NSC2709
    • NSC 2709
    • DTXSID40201337
    • 5324-59-4
    • 1H-Naphtho[2,1-b]thiopyran, 2,3-dihydro-, 4,4-dioxide
    • NSC-2709
    • FX896J4AWS
    • Inchi: 1S/C13H12O2S/c14-16(15)9-3-6-12-11-5-2-1-4-10(11)7-8-13(12)16/h1-2,4-5,7-8H,3,6,9H2
    • InChI Key: MFTYZEQIWFKLCR-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC3C=CC=CC=3C=2CCC1)(=O)=O

Computed Properties

  • Exact Mass: 232.05600
  • Monoisotopic Mass: 232.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 156-156.5 ºC
  • Boiling Point: 473.9°Cat760mmHg
  • Flash Point: 316.8°C
  • Refractive Index: 1.655
  • Solubility: Almost insoluble (0.058 g/l) (25 º C),
  • PSA: 42.52000
  • LogP: 3.64050

1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1H-Naphtho[2,1-b]thiopyran,2,3-dihydro-, 4,4-dioxide Related Literature

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.